Cas no 1200-03-9 ((4-Bromobutoxy)benzene)

• Product Name: (4-Bromobutoxy)benzene
• CAS No: 1200-03-9
• Molecular Formula: C₁₀H₁₃BrO
• Molecular Weight: 229.1136
• MDL: MFCD00000262
• CID: 41052
• PubChem ID: 87561675

(4-Bromobutoxy)benzene Properties

Names and Identifiers

• (4-Bromobutoxy)benzene
• 4-Bromobutyl phenyl ether~4-Phenoxybutyl bromide
• 1-Bromo-4
• 1-Bromo-4-phenoxybutane
• 4-Phenoxybutyl Bromide
• 4-Bromo-1-phenoxybutane
• Benzene, (4-bromobutoxy)-
• 4-bromobutoxybenzene
• 4-Bromobutyl Phenyl Ether
• Phenoxybutyl bromide
• 4-Phenoxybutylbromide
• Benzene, bromobutoxy-
• QBLISOIWPZSVIK-UHFFFAOYSA-N
• (4-brombutoxy)benzol
• NSC17155
• 4-bromanylbutoxybenzene
• 1-Brom-4-phenoxybutan
• 4-phenoxy-butyl bromide
• 4-phenoxy-1-bromobutane
• 4-phenoxy-1-butylbromide
• (4-Bromo-butoxy)-benzene
• Benzene,(4-bromobutoxy)-
• A
• UNII-Y5HC635AAU
• CS-B0148
• Y5HC635AAU
• J-004234
• 1200-03-9
• DS-8303
• SCHEMBL311427
• EINECS 214-849-1
• FT-0607514
• C11349
• NS00023897
• SY010804
• NSC-17155
• Ether, 4-bromobutyl phenyl
• 4-Bromobutyl phenyl ether, 97%
• NSC 17155
• P1851
• EN300-85792
• MFCD00000262
• AKOS000343515
• 5-Pyrimidinecarboxylic acid, 2-amino-4-methyl-, ethyl ester
• DTXSID90152648
• DTXCID7075139

• MDL： MFCD00000262
• InChIKey： QBLISOIWPZSVIK-UHFFFAOYSA-N
• Inchi： 1S/C10H13BrO/c11-8-4-5-9-12-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• SMILES： BrC([H])([H])C([H])([H])C([H])([H])C([H])([H])OC1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2044374

Computed Properties

• Exact Mass: 228.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 228.015
• Heavy Atom Count: 12
• Complexity: 100
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 3.24050
• PSA: 9.23000
• Refractive Index: 1.5310 (estimate)
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 156°C/18mmHg(lit.)
• Melting Point: 39.0 to 43.0 deg-C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Odourless with white crystals
• Solubility: Insoluble
• Density: 1.3236 (rough estimate)

(4-Bromobutoxy)benzene Security Information

• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

(4-Bromobutoxy)benzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers